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Compound of Interest

Compound Name: MN-25

CAS No.: 501926-82-5

Cat. No.: B592945

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of MN-25 (UR-12), a

synthetic cannabinoid, for experimental use. The information is intended to guide researchers

in preparing solutions for in vitro and in vivo studies.

Compound Information
MN-25, also known as UR-12, is a synthetic cannabinoid that acts as a reasonably selective

agonist of peripheral cannabinoid receptors.[1] It exhibits moderate affinity for CB2 receptors

and lower affinity for the psychoactive CB1 receptors.[1]
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Identifier Value

Formal Name

7-methoxy-1-[2-(4-morpholinyl)ethyl]-N-

[(1S,2S,4R)-1,3,3-trimethylbicyclo[2.2.1]hept-2-

yl]-1H-indole-3-carboxamide

CAS Number 501926-82-5

Molecular Formula C₂₆H₃₇N₃O₃[2]

Formula Weight 439.6 g/mol [2]

Purity ≥95%

Formulation A crystalline solid[2]

Solubility Data
The solubility of MN-25 has been determined in various organic solvents and aqueous

solutions. The choice of solvent will depend on the specific experimental requirements, such as

the desired concentration and compatibility with the biological system under investigation.

Solvent Solubility

Dimethylformamide (DMF) 30 mg/mL[2]

Dimethyl sulfoxide (DMSO) 20 mg/mL[2]

Ethanol 10 mg/mL[2]

DMF:PBS (pH 7.2) (1:5) 0.16 mg/mL[2]

Note: For aqueous solutions, it is recommended to first dissolve MN-25 in an organic solvent

such as DMSO or DMF and then dilute with the aqueous buffer. Ensure the final concentration

of the organic solvent is low enough to not affect the experimental results.

Experimental Protocols
Preparation of a Stock Solution in an Organic Solvent
This protocol describes the preparation of a 10 mg/mL stock solution of MN-25 in DMSO.
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Materials:

MN-25 (crystalline solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Weigh the desired amount of MN-25 in a sterile microcentrifuge tube. For example, to

prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of MN-25.

Add the appropriate volume of DMSO to the tube. In this example, add 1 mL of DMSO.

Vortex the solution until the MN-25 is completely dissolved. Gentle warming in a water bath

(37°C) may aid dissolution.

Store the stock solution at -20°C for long-term storage.

Preparation of a Working Solution for Cell-Based Assays
This protocol describes the preparation of a working solution by diluting the stock solution in a

physiological buffer.

Materials:

MN-25 stock solution (e.g., 10 mg/mL in DMSO)

Phosphate-buffered saline (PBS), pH 7.2, or other appropriate cell culture medium

Sterile tubes

Procedure:

Thaw the MN-25 stock solution at room temperature.
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Calculate the volume of stock solution required to achieve the desired final concentration in

your experiment. For example, to prepare 1 mL of a 10 µM working solution from a 10

mg/mL stock (22.75 mM), a serial dilution is recommended.

Perform a serial dilution of the stock solution in the desired aqueous buffer. It is crucial to add

the stock solution to the buffer while vortexing to prevent precipitation.

Ensure the final concentration of the organic solvent (e.g., DMSO) in the working solution is

below the tolerance level for your specific cell line or assay (typically <0.5%).

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for preparing MN-25 solutions for

experimental use.

Solution Preparation

Experimental Application

Storage

Weigh MN-25 Solid Dissolve in Organic Solvent
(e.g., DMSO)

Add solvent
Stock Solution

(e.g., 10 mg/mL)
Dilute in Aqueous Buffer

(e.g., PBS)

Serial Dilution

Store Stock at -20°C

Working Solution

In Vitro Assay
(e.g., Cell Culture)

In Vivo Study

Click to download full resolution via product page

Caption: Workflow for dissolving MN-25 for experimental use.

Safety Precautions
MN-25 is a research chemical. Standard laboratory safety practices should be followed when

handling this compound. This includes wearing appropriate personal protective equipment

(PPE) such as gloves, a lab coat, and safety glasses. Work in a well-ventilated area or a
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chemical fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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